Fmoc-L-HomoArg(OtBu,Pbf)-OH

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[[[(2-methylpropan-2-yl)oxyamino]-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]hexanoic acid
• InChI: InChI=1S/C39H50N4O8S/c1-23-24(2)34(25(3)30-21-39(7,8)50-33(23)30)52(47,48)43-36(42-51-38(4,5)6)40-20-14-13-19-32(35(44)45)41-37(46)49-22-31-28-17-11-9-15-26(28)27-16-10-12-18-29(27)31/h9-12,15-18,31-32H,13-14,19-22H2,1-8H3,(H,41,46)(H,44,45)(H2,40,42,43)/t32-/m0/s1
• InChI Key: HVOITQXGMLTGEC-YTTGMZPUSA-N
• Canonical SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NOC(C)(C)C)C
• Isomeric SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCC[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NOC(C)(C)C)C
• Molecular Formula: C39H50N4O8S
• Molecular Weight: 734.9 g/mol

Description

Fmoc-L-HomoArg(OtBu,Pbf)-OH is a synthetic peptide produced through solid-phase synthesis. It is a derivative of the amino acid arginine and is commonly used in scientific research for its biochemical and physiological effects. This peptide is produced by coupling the Fmoc-L-HomoArg(OtBu,Pbf)-OH group to the C-terminus of a peptide chain. This compound has a variety of applications in the laboratory, ranging from protein structure and function studies to enzyme inhibition.

Scientific Research Applications

Fmoc-L-HomoArg(OtBu,Pbf)-OH has a variety of applications in scientific research. It is used in studies of protein structure and function, as well as enzyme inhibition. It is also used in studies of the biochemical and physiological effects of peptides. The compound can be used to study the binding of peptides to receptors, as well as the effects of peptide binding on receptor function. Additionally, Fmoc-L-HomoArg(OtBu,Pbf)-OH is used in studies of the structure-activity relationships of peptides.

Mechanism of Action

The mechanism of action of Fmoc-L-HomoArg(OtBu,Pbf)-OH is not yet fully understood. It is believed that the compound binds to specific receptors on the cell surface, which then triggers a cascade of biochemical reactions. These reactions lead to changes in the cell’s physiology, such as changes in the cell’s metabolism or gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of Fmoc-L-HomoArg(OtBu,Pbf)-OH are not yet fully understood. Studies have shown that the compound can stimulate the release of hormones, such as insulin and glucagon. It has also been shown to have an effect on the expression of genes involved in the regulation of cell growth and differentiation. Additionally, studies have shown that the compound can modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins.

Advantages and Limitations for Lab Experiments

The use of Fmoc-L-HomoArg(OtBu,Pbf)-OH in laboratory experiments offers several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is relatively stable, making it suitable for long-term storage. The compound is also easy to handle and can be used in a variety of different experiments.
However, there are some limitations to the use of Fmoc-L-HomoArg(OtBu,Pbf)-OH in laboratory experiments. The compound is not very soluble in water and is not very stable in acidic or basic solutions. Additionally, the compound can be difficult to purify and can be prone to degradation.

Future Directions

There are several potential future directions for the use of Fmoc-L-HomoArg(OtBu,Pbf)-OH in scientific research. One potential direction is the use of the compound in the development of peptide-based drugs. The compound could be used to study the structure-activity relationships of peptides and to identify peptides with desirable pharmacological properties. Additionally, the compound could be used to study the binding of peptides to receptors and the effects of peptide binding on receptor function. Finally, the compound could be used to study the biochemical and physiological effects of peptides.

Synthesis Methods

The synthesis of Fmoc-L-HomoArg(OtBu,Pbf)-OH is achieved through a process of solid-phase peptide synthesis (SPPS). The process involves the attachment of the Fmoc-L-HomoArg(OtBu,Pbf)-OH group to the C-terminus of a peptide chain. The peptide chain is then attached to a solid support, such as a polystyrene resin, using a linker molecule. The Fmoc-L-HomoArg(OtBu,Pbf)-OH group is then attached to the peptide chain using a coupling reagent such as DCC (dicyclohexylcarbodiimide) or HATU (o-hydroxybenzotriazole-1-yl-N,N,N',N'-tetramethyluronium hexafluorophosphate).